Cas no 65173-41-3 (2-Propenoic acid,3-(1-cyclohexen-1-yl)-)

2-Propenoic acid,3-(1-cyclohexen-1-yl)- structure
65173-41-3 structure
Product Name:2-Propenoic acid,3-(1-cyclohexen-1-yl)-
CAS No:65173-41-3
MF:C9H12O2
MW:152.190382957458
CID:501433
PubChem ID:5358361
Update Time:2025-04-19

2-Propenoic acid,3-(1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(1-cyclohexen-1-yl)-
    • 3-cyclohex-1-enyl-acrylic acid
    • Cyclohexenacrylsaeure
    • RARECHEM AL BK 0805
    • NSC-244956
    • BS-46283
    • 65173-41-3
    • NSC244956
    • (E)-3-(cyclohexen-1-yl)prop-2-enoic acid
    • (E)-3-(cyclohex-1-en-1-yl)acrylicacid
    • CS-0163254
    • 56453-88-4
    • (E)-3-(1-cyclohexenyl)prop-2-enoic acid
    • SCHEMBL471180
    • Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene-5,6,11,12-tetracarbonitrile, stereoisomer
    • AKOS006279995
    • 3-(Cyclohex-1-en-1-yl)acrylic acid
    • (E)-3-(Cyclohex-1-en-1-yl)acrylic acid
    • Inchi: 1S/C9H12O2/c10-9(11)7-6-8-4-2-1-3-5-8/h4,6-7H,1-3,5H2,(H,10,11)/b7-6+
    • InChI Key: HTBJZZUJRAWYLX-VOTSOKGWSA-N
    • SMILES: OC(/C=C/C1=CCCCC1)=O

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

2-Propenoic acid,3-(1-cyclohexen-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1765344-100mg
3-(1-Cyclohexen-1-yl)-2-propenoic acid
65173-41-3 98%
100mg
¥561.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1765344-250mg
3-(1-Cyclohexen-1-yl)-2-propenoic acid
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¥1053.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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